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Compound of Interest

Compound Name: 2-(Allyloxy)-3-bromobenzaldehyde

Cat. No.: B2362877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound 2-(Allyloxy)-3-bromobenzaldehyde is not readily found in

chemical databases with a registered CAS number. This guide will focus on the well-

documented and commercially available isomer, 2-(Allyloxy)-5-bromobenzaldehyde (CAS No:

40359-62-4). While the general reactivity is expected to be similar, the difference in the bromine

position will influence its electronic properties, reactivity, and the stereochemistry of its

derivatives.

Introduction
2-(Allyloxy)-5-bromobenzaldehyde is a substituted aromatic aldehyde that serves as a versatile

intermediate in organic synthesis. Its structure incorporates three key functional groups: an

aldehyde, an allyloxy ether, and a bromine atom. This combination makes it a valuable building

block for the synthesis of a wide range of more complex molecules, particularly in the fields of

medicinal chemistry and materials science. The aldehyde group is a gateway for various

transformations such as oxidations, reductions, and carbon-carbon bond-forming reactions.

The allyloxy group can participate in rearrangements and additions, while the bromo-

substituent is ideal for cross-coupling reactions to introduce further molecular diversity. This

guide provides a comprehensive overview of its chemical properties, synthesis, and reactivity.

Physicochemical Properties
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The key physicochemical properties of 2-(Allyloxy)-5-bromobenzaldehyde are summarized in

the table below for easy reference and comparison.

Property Value Reference

CAS Number 40359-62-4 [1]

Molecular Formula C₁₀H₉BrO₂ [1]

Molecular Weight 241.08 g/mol [1]

Appearance
Light yellow to off-white

crystalline solid
[1]

Melting Point 46-50 °C [1]

Solubility
Slightly soluble in water;

soluble in organic solvents.
[1]

Purity
Typically available at 95%

purity.
[1]

Synthesis
The most common and straightforward method for the synthesis of 2-(Allyloxy)-5-

bromobenzaldehyde is the Williamson ether synthesis, starting from 5-bromosalicylaldehyde

and allyl bromide.

Synthetic Workflow
The logical workflow for the synthesis is depicted below.
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Reactants Reaction Conditions

Product

5-Bromosalicylaldehyde

Reaction

Allyl Bromide Potassium Carbonate

Base

Acetone

Solvent

Reflux Stirring

2-(Allyloxy)-5-bromobenzaldehyde

Williamson Ether Synthesis

Click to download full resolution via product page

Caption: Williamson Ether Synthesis of 2-(Allyloxy)-5-bromobenzaldehyde.

Experimental Protocol
This protocol is adapted from a standard Williamson ether synthesis procedure for similar

compounds.[2]

Materials:

5-Bromosalicylaldehyde

Allyl bromide

Anhydrous potassium carbonate (K₂CO₃)

Acetone (anhydrous)

Ethyl acetate
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Hexanes

Saturated aqueous ammonium chloride (NH₄Cl) solution

Brine

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-

bromosalicylaldehyde (1.0 eq).

Dissolve the starting material in anhydrous acetone.

Add anhydrous potassium carbonate (1.5 eq) to the solution.

Add allyl bromide (1.2 eq) dropwise to the stirring suspension.

Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction

progress by Thin Layer Chromatography (TLC).

After completion, cool the reaction mixture to room temperature and filter off the potassium

carbonate.

Concentrate the filtrate under reduced pressure to remove the acetone.

Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution of NH₄Cl,

followed by brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel using a mixture of

hexanes and ethyl acetate as the eluent to afford 2-(Allyloxy)-5-bromobenzaldehyde as a

crystalline solid.
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2-(Allyloxy)-5-bromobenzaldehyde is a valuable intermediate for the synthesis of more complex

molecules. The aldehyde functionality is a key reactive site for transformations such as the

Wittig reaction to form alkenes.

The Wittig Reaction: An Experimental Workflow
The Wittig reaction is a powerful method for the stereoselective synthesis of alkenes from

aldehydes and ketones.[3] The general workflow for the Wittig reaction of 2-(Allyloxy)-5-

bromobenzaldehyde is outlined below.

Ylide Preparation

Wittig Reaction

Triphenylphosphine

Phosphonium Salt

Alkyl HalideStrong Base (e.g., n-BuLi)

Phosphonium Ylide

Reaction

2-(Allyloxy)-5-bromobenzaldehyde Alkene Product Triphenylphosphine oxide

Byproduct
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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